Cas no 954226-20-1 (3-[(3,4-difluorophenoxy)methyl]azetidine)

• Product Name: 3-[(3,4-difluorophenoxy)methyl]azetidine
• CAS No: 954226-20-1
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• MDL: MFCD09861970
• CID: 5226948
• PubChem ID: 45074675
• Update Time: 2026-03-07

3-[(3,4-difluorophenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenoxymethyl)azetidine
• Azetidine, 3-[(3,4-difluorophenoxy)methyl]-
• 3-[(3,4-difluorophenoxy)methyl]azetidine

• MDL： MFCD09861970
• Inchi： 1S/C10H11F2NO/c11-9-2-1-8(3-10(9)12)14-6-7-4-13-5-7/h1-3,7,13H,4-6H2
• InChI Key： PEARRNUPGIUTKI-UHFFFAOYSA-N
• SMILES： N1CC(COC2=CC=C(F)C(F)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(3,4-difluorophenoxy)methyl]azetidine

3-[(3,4-Difluorophenoxy)methyl]azetidine: A Comprehensive Overview

The compound 3-[(3,4-difluorophenoxy)methyl]azetidine, identified by the CAS Registry Number 954226-20-1, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the 3,4-difluorophenoxy group attached to the azetidine ring introduces interesting electronic and steric properties, making it a subject of interest for researchers in drug discovery and materials science.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as rigid scaffolds for drug design. The 3,4-difluorophenoxy substituent in this compound is particularly noteworthy as it contributes to both lipophilicity and bioavailability. Fluorine atoms are known to enhance the stability of molecules against metabolic degradation, a property that is highly desirable in pharmaceutical compounds. The combination of these features makes 3-[(3,4-difluorophenoxy)methyl]azetidine a promising candidate for further exploration in therapeutic applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. One notable approach involves the reaction of an appropriate phenoxy derivative with an azetidine derivative under specific conditions. This method has been optimized in recent studies to improve yield and purity, ensuring that the compound can be produced efficiently for research purposes.

The pharmacological activity of 3-[(3,4-difluorophenoxy)methyl]azetidine has been a focus of recent investigations. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a potential candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, the compound has shown selectivity towards certain receptor subtypes, indicating its potential as a modulator in central nervous system disorders.

Beyond its pharmaceutical applications, this compound has also been explored for its role in materials science. The rigid structure of azetidines makes them suitable for use in polymer synthesis and as building blocks for advanced materials. The incorporation of the 3,4-difluorophenoxy group further enhances the material's properties, such as thermal stability and mechanical strength.

In conclusion, 3-[(3,4-difluorophenoxy)methyl]azetidine (CAS No: 954226-20-1) is a versatile compound with a wide range of potential applications. Its unique structure and favorable chemical properties make it an attractive target for ongoing research in drug discovery and materials science. As advancements in synthetic methods and biological testing continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.